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Compound of Interest

Compound Name: Aquacoat

Cat. No.: B1343952 Get Quote

This document provides immediate and essential safety and logistical information for handling

Aquacoat products in a laboratory setting. The following procedural guidance is designed to

ensure the safe handling, application, and disposal of Aquacoat, thereby fostering a secure

research environment.

Product Identification and Hazard Summary
Aquacoat is a line of water-based, non-flammable coatings. While generally classified as non-

hazardous, direct contact may cause skin or eye irritation.[1][2] Certain formulations may

contain components that could elicit an allergic reaction.[2] A summary of key physical and

chemical properties is provided below.

Table 1: Physical and Chemical Properties of Aquacoat

Property Value

Appearance Liquid[1]

Color Colorless / Milky[1][3]

Odor No characteristic odor[1]

Solubility Miscible with water[1]

Boiling Point 100°C (212°F)[1]

Relative Density 1.03 @ 20°C[1]
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Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for various stages of handling Aquacoat.

Table 2: Recommended Personal Protective Equipment for Aquacoat Handling

Stage PPE Rationale

Preparation & Handling Nitrile Gloves
To prevent skin contact and

potential irritation.[1][3]

Safety Goggles
To protect eyes from accidental

splashes.[1][3]

Lab Coat
To prevent contamination of

personal clothing.[1][3]

Application (Spraying) Face Shield

Provides an additional layer of

protection for the face and

eyes from splashes and

aerosols.[1][3]

Spill Cleanup Chemical-resistant Gloves
To ensure robust protection

during cleanup of larger spills.

Safety Goggles/Face Shield
To protect against splashes

during cleanup.

Lab Coat/Coveralls
To protect clothing from

contamination.

Operational Procedures
Adherence to standardized operational procedures is essential for the safe and effective use of

Aquacoat.

Handling and Storage
Avoid Contact: Prevent direct contact with skin and eyes.[1][3]
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Hygienic Practices: Wash hands thoroughly at the end of each work shift and before eating,

drinking, or smoking. If skin becomes wet or contaminated, wash it promptly.[1][3]

Storage Conditions: Store in a tightly closed original container in a cool, dry, and well-

ventilated area.[1][3] Do not allow the product to freeze.[4]

Application Protocol
Surface Preparation: Ensure the substrate is clean, dry, and free from dirt, oil, wax, and

polish.[4]

Application: Aquacoat can be applied using a brush, spray, or a soft cloth.[5] For grain filling,

work the product into the pores and remove any excess.[6][7]

Drying: Allow 30-60 minutes for the product to dry between coats.[4][8]

Spill Management
Containment: For spills, absorb the liquid with an inert material such as vermiculite, dry sand,

or earth and place it into a suitable container for disposal.[1][3]

Cleaning: Flush the spillage area with plenty of water.[1][3]

Avoid Release: Prevent the product from entering drains or watercourses.[2]

Disposal Plan
Waste Product: Dispose of waste and residues in accordance with local authority

requirements.[1][3]

Contaminated Packaging: Dispose of the container in accordance with national regulations.

[2]

Unused Product: For small amounts of leftover water-based products, you can open the

container and let it dry out completely before disposing of it in the garbage, if permitted by

local regulations.[9] Never pour unused product down the drain.[9]

Workflow Visualizations
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The following diagrams illustrate the key workflows for handling and disposing of Aquacoat.
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Caption: Workflow for the safe handling and application of Aquacoat.
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Caption: Procedural flow for Aquacoat spill management and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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